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Compound of Interest

5-Amino-n,2-
Compound Name:
dimethylbenzenesulfonamide

Cat. No.: B112857

Technical Dossier: 5-Amino-N,2-
dimethylbenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known chemical properties of 5-
Amino-N,2-dimethylbenzenesulfonamide (CAS No. 6274-17-5). Due to the limited
availability of public data for this specific compound, this document also outlines standardized
experimental protocols for the determination of key physicochemical properties. While
extensive research has been conducted on related sulfonamide compounds, information
regarding the biological activity and specific signaling pathways of 5-Amino-N,2-
dimethylbenzenesulfonamide is not currently available in the public domain.

Chemical Identity and Properties

5-Amino-N,2-dimethylbenzenesulfonamide is a substituted aromatic sulfonamide. Its core
structure consists of a benzene ring substituted with an amino group, a methyl group, and an
N-methylsulfonamide group.
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Identifier Value Source
5-amino-N,2-

IUPAC Name ) ) N/A
dimethylbenzenesulfonamide

CAS Number 6274-17-5 [1][2]

Molecular Formula CsH12N202S [11[2]

Molecular Weight 200.26 g/mol [1112]

Table 1: Chemical Identifiers for 5-Amino-N,2-dimethylbenzenesulfonamide

Physicochemical Properties

Detailed experimental data for the physicochemical properties of 5-Amino-N,2-
dimethylbenzenesulfonamide are not readily available in peer-reviewed literature. The
following table summarizes the available information and indicates where data is currently
lacking.

Property Value Source
Melting Point Not Available N/A
Boiling Point Not Available N/A
Solubility Not Available N/A
pKa Not Available N/A

Table 2: Physicochemical Properties of 5-Amino-N,2-dimethylbenzenesulfonamide

Spectral Data

No publicly accessible spectral data (NMR, IR, Mass Spectrometry) for 5-Amino-N,2-
dimethylbenzenesulfonamide were identified during the literature review.

Experimental Protocols
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The following sections detail standardized methodologies for the determination of key chemical
properties of sulfonamide compounds, which can be applied to 5-Amino-N,2-
dimethylbenzenesulfonamide.

Synthesis

A specific synthesis protocol for 5-Amino-N,2-dimethylbenzenesulfonamide is not detailed in
the available literature. A general approach would likely involve the N-methylation of 5-Amino-
2-methylbenzenesulfonamide. The synthesis of the parent compound, 5-Amino-2-
methylbenzenesulfonamide, proceeds via the chlorosulfonation of acetanilide, followed by
amination and subsequent hydrolysis of the acetyl group.

Determination of Melting Point

The melting point of a solid crystalline substance can be determined using a capillary melting
point apparatus.

Methodology:

A small, dry sample of the compound is finely powdered and packed into a capillary tube to a
height of 2-3 mm.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a steady rate of 1-2 °C per minute.

The temperature range from the appearance of the first liquid droplet to the complete
liquefaction of the sample is recorded as the melting point range.

Determination of Solubility

The solubility of a compound in various solvents can be determined using the shake-flask
method.

Methodology:

¢ An excess amount of the solid compound is added to a known volume of the solvent in a
sealed flask.
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The flask is agitated at a constant temperature for a prolonged period (e.g., 24-48 hours) to
ensure equilibrium is reached.

The saturated solution is filtered to remove any undissolved solid.

The concentration of the compound in the filtrate is determined using a suitable analytical
technique, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography
(HPLC).

High-Performance Liquid Chromatography (HPLC)
Analysis

HPLC can be used to determine the purity and concentration of 5-Amino-N,2-

dimethylbenzenesulfonamide.

Methodology:

Mobile Phase Preparation: A suitable mobile phase is prepared, often a mixture of an
aqueous buffer and an organic solvent like acetonitrile or methanol. The pH of the aqueous
phase is adjusted as needed.

Standard Solution Preparation: A standard solution of the compound with a known
concentration is prepared.

Sample Preparation: A sample of the compound is dissolved in a suitable solvent and
filtered.

Chromatographic Conditions: A C18 reversed-phase column is commonly used for
sulfonamides. The flow rate is typically set to 1 mL/min, and the column oven temperature is
maintained at a constant value (e.g., 25-30 °C). Detection is often performed using a UV
detector at a wavelength where the compound exhibits maximum absorbance.

Injection and Analysis: Equal volumes of the standard and sample solutions are injected into
the HPLC system. The retention time and peak area are recorded. The purity and
concentration of the sample can be calculated by comparing its peak area to that of the
standard.
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Biological Activity and Signaling Pathways

As of the date of this report, there is no publicly available information on the biological activity,
mechanism of action, or any associated signaling pathways for 5-Amino-N,2-
dimethylbenzenesulfonamide. Research on other benzenesulfonamide derivatives has
shown a wide range of biological activities, including antimicrobial and anti-inflammatory
effects. However, these findings cannot be directly extrapolated to the N,2-dimethyl substituted

compound.

Visualizations

Since no specific signaling pathways or complex experimental workflows for 5-Amino-N,2-
dimethylbenzenesulfonamide have been identified, a generic workflow for the chemical

analysis of a novel compound is presented below.
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Caption: A generalized experimental workflow for the synthesis and characterization of a
chemical compound.
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Conclusion

5-Amino-N,2-dimethylbenzenesulfonamide (CAS No. 6274-17-5) is a compound for which
there is a notable lack of publicly available scientific data. While its basic chemical identity is
established, its physicochemical properties, spectral characteristics, and biological activities
remain largely uncharacterized in the public domain. The experimental protocols provided in
this guide offer a framework for researchers to systematically determine these unknown
properties. Further investigation is required to elucidate the potential therapeutic applications
and biological mechanisms of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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